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Welcome to the Technical Support Center dedicated to addressing a common yet complex
challenge in enzyme kinetics: the interference of detergents in lipase activity measurements.
This guide is designed for researchers, scientists, and drug development professionals who
rely on accurate lipase activity data. Here, we move beyond simple protocols to provide in-
depth, field-proven insights into why detergents interfere with your assays and how to
troubleshoot these issues effectively.

Troubleshooting Guide: Common Problems &
Solutions

This section addresses specific issues you might encounter during your lipase assays,
providing potential causes and actionable solutions grounded in scientific principles.

Problem 1: You observe lower-than-expected or no
lipase activity.

Question: My lipase assay is showing significantly lower activity than anticipated, or no activity
at all. I'm using a detergent to solubilize my lipid substrate. What could be the cause?
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Answer: This is a frequent issue stemming from the complex interactions between lipases, their
substrates, and detergents. The cause often lies in the concentration and type of detergent
used.

Possible Causes & Step-by-Step Solutions:

o Cause A: Detergent concentration is above the optimal level, leading to enzyme denaturation
or substrate micelle masking.

o Scientific Rationale: While detergents are essential for emulsifying insoluble lipid
substrates, high concentrations can denature the lipase, altering its tertiary structure and
inactivating the active site.[1][2] Additionally, excessive detergent can form micelles that
"hide" the lipid substrate from the enzyme, reducing the available interfacial area for
catalysis.[3]

o Troubleshooting Protocol:

» Determine the Critical Micelle Concentration (CMC): Find the CMC of your specific
detergent in your assay buffer. This value can be influenced by temperature, pH, and
salt concentration.[4][5][6]

= Create a Detergent Concentration Gradient: Prepare a series of assays with varying
detergent concentrations, both below and above the known CMC. A good starting point
is a range from 0.01% to 5% (w/v).

» Measure Lipase Activity: Plot lipase activity against detergent concentration. You will
likely observe an initial increase in activity as the substrate becomes more accessible,
followed by a decrease at higher concentrations.[3][7] The peak of this curve represents
the optimal detergent concentration for your specific assay conditions.

o Cause B: The type of detergent is incompatible with your lipase.

o Scientific Rationale: Different classes of detergents interact with proteins in distinct ways.
lonic detergents, like Sodium Dodecyl Sulfate (SDS), are often denaturing, even at low
concentrations, as they can disrupt the protein's native structure.[2][8] Non-ionic
detergents like Triton X-100 or Tween 20 are generally milder but can still inhibit activity at
high concentrations.[3][7][9]
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o Troubleshooting Protocol:

» Switch Detergent Type: If you are using an ionic detergent, consider switching to a non-
ionic or zwitterionic detergent.[10] Common alternatives include Tween 80, Brij-35, or
CHAPS.[3][11]

» Test a Panel of Detergents: If feasible, screen a small panel of detergents from different
classes (non-ionic, zwitterionic) to identify the one that provides the best balance of
substrate emulsification and enzyme activity.

Problem 2: High background signhal or spontaneous
substrate hydrolysis is observed.

Question: My blank reactions (without enzyme) are showing a high signal, suggesting my
substrate is breaking down on its own. How can | address this?

Answer: High background signal is often due to the instability of the substrate in the assay
buffer, which can sometimes be exacerbated by the presence of detergents.

Possible Causes & Step-by-Step Solutions:
o Cause: Substrate Instability.

o Scientific Rationale: Some lipase substrates, particularly p-nitrophenyl esters, can be
unstable and hydrolyze spontaneously, especially at a non-optimal pH.[3]

o Troubleshooting Protocol:

= Run a "No Enzyme" Control: Always include a control reaction containing all
components except the lipase. This allows you to quantify the rate of spontaneous
hydrolysis.[3]

» Subtract the Blank: Subtract the rate of the "no enzyme" control from your sample
readings to obtain the true enzymatic activity.

» Optimize Buffer pH: Ensure your assay buffer pH is optimal for both enzyme activity and
substrate stability.
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» Prepare Substrate Fresh: Always prepare your substrate solution fresh for each
experiment to minimize degradation.[3]

Problem 3: The reaction mixture becomes turbid during
the assay.

Question: My reaction solution is becoming cloudy, which is interfering with my
spectrophotometric readings. What's happening?

Answer: Turbidity is typically caused by the release of insoluble long-chain fatty acids as a
product of the lipase reaction.

Possible Causes & Step-by-Step Solutions:
o Cause: Precipitation of Fatty Acid Product.

o Scientific Rationale: As the lipase hydrolyzes the triglyceride substrate, it releases fatty
acids. If these fatty acids are long-chain and have low solubility in your assay buffer, they
will precipitate, causing turbidity.

o Troubleshooting Protocol:

» Incorporate a Solubilizing Agent: The addition of a detergent, such as Triton X-100, can
help to solubilize the fatty acid products and maintain the clarity of the reaction mixture.
[3] This is a scenario where a detergent, if not already present, can be beneficial. If a
detergent is already in use, you may need to modestly increase its concentration, being
mindful of the potential for enzyme inhibition as discussed in Problem 1.

Problem 4: Inconsistent or irreproducible results.

Question: I'm getting different results every time | run my lipase assay. What could be causing
this variability?

Answer: Inconsistent results can arise from several factors, including reagent instability and
improper emulsification of the substrate.

Possible Causes & Step-by-Step Solutions:
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o Cause A: Reagent Instability.

o Scientific Rationale: Lipases can be sensitive to repeated freeze-thaw cycles, which can
lead to a gradual loss of activity. Substrate solutions, as mentioned earlier, can also
degrade over time.

o Troubleshooting Protocol:

= Aliquot Your Enzyme: Store your lipase stock in small, single-use aliquots to avoid
repeated freezing and thawing.

» Prepare Fresh Reagents: As a best practice, prepare fresh substrate and buffer
solutions for each experiment.[3]

e Cause B: Inconsistent Substrate Emulsion.

o Scientific Rationale: The activity of lipase is highly dependent on the interfacial area
between the enzyme and its lipid substrate. If the substrate is not consistently emulsified,
the available surface area will vary between experiments, leading to irreproducible results.

o Troubleshooting Protocol:

» Standardize Emulsification: Use a consistent method for preparing your substrate
emulsion, such as vigorous stirring, sonication, or vortexing for a defined period.[3]

» Visually Inspect the Emulsion: Ensure the emulsion appears stable and homogenous
(e.g., milky and uniform) before starting the reaction.

Frequently Asked Questions (FAQSs)

Q1: How do | choose the right detergent for my lipase assay?

Al: The choice of detergent depends on your specific lipase and assay conditions. As a
general rule, start with non-ionic detergents like Tween 20, Tween 80, or Triton X-100, as they
are less likely to denature your enzyme compared to ionic detergents like SDS.[3][10] However,
some lipases show enhanced activity in the presence of SDS at concentrations below its CMC.
[7][12][13] It is always best to empirically test a few different detergents to find the one that
works best for your system.
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Q2: What is the Critical Micelle Concentration (CMC) and why is it important?

A2: The Critical Micelle Concentration (CMC) is the concentration of a detergent above which
micelles begin to form.[5][6] This is a critical parameter because the effect of a detergent on
lipase activity can change dramatically around its CMC. Below the CMC, detergent monomers
can help to emulsify the substrate. Above the CMC, the formation of micelles can either
enhance or inhibit lipase activity, depending on the specific interactions.[7] Knowing the CMC of
your detergent in your specific buffer system is crucial for optimizing your assay.[4]

Q3: Can detergents alter the substrate selectivity of my lipase?

A3: Yes, the presence of a detergent can modify the substrate selectivity of a lipase. For
example, Triton X-100 has been shown to improve the activity of some lipases against longer-
chain substrates.[3][14][15] This is thought to occur through interactions with both the substrate
and the lipase itself, potentially altering the enzyme's conformation or the presentation of the
substrate.[14][15]

Q4: Are there alternatives to using detergents in lipase assays?

A4: Yes, while detergents are widely used, there are alternative approaches. Some assays
utilize substrates that are themselves surfactants, such as Tween 20, which can act as both the
substrate and the emulsifying agent.[16][17][18] Other methods may use mechanical means,
like sonication, to create a fine emulsion of the lipid substrate in the absence of detergents.
Additionally, bile salts, such as sodium deoxycholate, can be used as biological emulsifiers.[3]

Q5: What should | do if my protein sample already contains a detergent that is interfering with
my lipase assay?

A5: If your lipase sample is in a buffer containing a problematic detergent, you will need to
remove it before performing the activity assay. Several methods are available for detergent
removal, including:

o Gel Filtration/Size Exclusion Chromatography: This method separates proteins from smaller
detergent monomers based on size.[19][20]

 Dialysis: This is effective for removing detergents with a high CMC, as the monomers can
pass through the dialysis membrane.[19][20][21]
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» lon-Exchange Chromatography: This technique can be used to bind the protein of interest
while allowing the detergent to flow through.[19][20]

o Commercially Available Detergent Removal Resins: Several products are specifically
designed to bind and remove common detergents from protein samples.[11][22]

Data & Protocols
Table 1: Properties of Common Detergents in Lipase
Assays
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Typical CMC (mM General Effect on

Detergent Type . . L.
in water) Lipase Activity

Can enhance activity
at optimal
concentrations, but

Triton X-100 Non-ionic ~0.2-0.9 mM inhibitory at higher
levels.[3][9] May alter
substrate selectivity.
[14][15]

Generally enhances
o lipase activity. Can
Tween 20 Non-ionic ~0.06 mM
also be used as a

substrate.[9][16][18]

Similar to Tween 20,
Tween 80 Non-ionic ~0.012 mM often used to enhance

lipase activity.[3][9]

Often denaturing and
inhibitory,[2] but can
o activate some
SDS Anionic ~7-10 mM
thermostable lipases
below the CMC.[7][12]

[13]

A non-denaturing
detergent often used

CHAPS Zwitterionic ~4-8 mM for solubilizing
membrane proteins.
[11]

Note: CMC values are approximate and can be affected by buffer composition, temperature,
and pH.[4][5][6]

Experimental Protocol: Optimizing Detergent
Concentration
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This protocol outlines a general method for determining the optimal concentration of a chosen
detergent for your lipase assay using a colorimetric substrate like p-nitrophenyl palmitate
(pPNPP).

Materials:

Lipase enzyme stock solution

e p-Nitrophenyl palmitate (pNPP) substrate
 |sopropanol

» Assay Buffer (e.g., 50 mM Tris-HCI, pH 8.0)
o Detergent of choice (e.g., Triton X-100)

e 96-well microplate

e Microplate reader

Procedure:

e Prepare Substrate Solution: Dissolve pNPP in isopropanol to create a stock solution (e.g., 10
mM).

» Prepare Reaction Mixes: In separate tubes, prepare a series of reaction mixes containing the
assay buffer and varying concentrations of the detergent. For example, for Triton X-100, you
might test final concentrations of 0%, 0.01%, 0.05%, 0.1%, 0.5%, 1%, and 2% (vV/v).

e Add Substrate: To each reaction mix, add the pNPP stock solution to achieve the desired
final substrate concentration. A common approach is to mix one part of the pNPP stock with
nine parts of the buffer/detergent mix.[3]

e Pre-incubate: Equilibrate the 96-well plate and the reaction mixes to the desired assay
temperature (e.g., 37°C).

« Initiate the Reaction: Add a small volume of your lipase solution to each well of the
microplate containing the different reaction mixes. Also, include "no enzyme" controls for
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each detergent concentration.

o Monitor Absorbance: Immediately place the plate in a microplate reader and measure the
absorbance at 410 nm (for the release of p-nitrophenol) at regular intervals for a set period
(e.g., 10-30 minutes).

o Calculate Activity: Determine the initial reaction rate (Vo) for each detergent concentration by
calculating the slope of the linear portion of the absorbance vs. time graph. Subtract the rate
of the corresponding "no enzyme" control.

» Plot and Determine Optimum: Plot the calculated lipase activity against the detergent
concentration. The concentration that yields the highest activity is the optimum for your
assay conditions.

Visualizing Key Concepts
Mechanism of Detergent Interference

Detergent Concentration Effect on Lipase Assay

Low Concentration Leads to Substrate Emulsification
(Below CMC) (Increased Interfacial Area)
Results in
Inhibition/Denaturation

Optimal Activity

C—th Concentratior“ Causes

(Above CMC) J

Gptimal ConcentratiorD

Click to download full resolution via product page

Caption: The dual role of detergent concentration in lipase assays.
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Troubleshooting Workflow

Problem with Lipase Assay
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Caption: A logical workflow for troubleshooting common lipase assay issues.

References

o Harmful effect of detergents on lipase - PubMed. [Link]

o Effect of Triton X-100 on the Activity and Selectivity of Lipase Immobilized on Chemically
Reduced Graphene Oxides | Langmuir - ACS Publications. [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.benchchem.com/product/b035172/docs?utm_src=pdf-body-img#technical-support-center-navigating-detergent-interference-in-lipase-activity-assays
https://pubmed.ncbi.nlm.nih.gov/24792120/
https://pubs.acs.org/doi/10.1021/acs.langmuir.1c01103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Best Ways to Remove Detergents in Protein Samples - G-Biosciences. [Link]

Effects of Triton X-100 and PEG on the Catalytic Properties and Thermal Stability of Lipase
from Candida Rugosa Free and Immobilized on Glyoxyl-Agarose - PMC - NIH. [Link]

Harmful Effect of Detergents on Lipase - ResearchGate. [Link]

Effect of Triton X-100 on the Activity and Selectivity of Lipase Immobilized on Chemically
Reduced Graphene Oxides - PubMed. [Link]

6 Easy Ways to Remove Excess Detergent from Membrane Proteins - Bitesize Bio. [Link]

Purification and Characterization of Lipase Produced by Leuconostoc mesenteroides Subsp.
mesenteroides ATCC 8293 Using an Aqueous Two-Phase System (ATPS) Composed of
Triton X-100 and Maltitol - MDPI. [Link]

Brave New Surfactant World Revisited by Thermoalkalophilic Lipases: SDS as a Potential
Substrate Analog - ChemRxiv. [Link]

Brave new surfactant world revisited by thermoalkalophilic lipases: computational insights
into the role of SDS as a substrate analog - PubMed. [Link]

How To Remove Detergents In Protein Samples - International Zoology News. [Link]

Effects of Detergents on Activity, Thermostability and Aggregation of Two Alkalithermophilic
Lipases from Thermosyntropha lipolytica - PMC - NIH. [Link]

Detergent types and critical micelle concentrations (CMC) - NovoPro Bioscience Inc. [Link]

Which detergent interferes with enzymatic activity the least? - ResearchGate. [Link]

Colorimetric Assay for Heterogeneous-Catalyzed Lipase Activity: Enzyme-Regulated Gold
Nanoparticle Aggregation | Journal of Agricultural and Food Chemistry - ACS Publications.
[Link]

Use of Tween 20 as a substrate for assay of lipase activity in soils - ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://info.gbiosciences.com/blog/best-ways-to-remove-detergents-in-protein-samples
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4879320/
https://www.researchgate.net/publication/262208030_Harmful_Effect_of_Detergents_on_Lipase
https://pubmed.ncbi.nlm.nih.gov/34342981/
https://bitesizebio.com/62094/6-easy-ways-to-remove-excess-detergent-from-membrane-proteins/
https://www.mdpi.com/2073-4344/10/1/10
https://chemrxiv.org/engage/chemrxiv/article-details/62e7a0578432334d7e132e4d
https://pubmed.ncbi.nlm.nih.gov/36594810/
https://www.zoology.ubc.ca/outreach/links/how-to-remove-detergents-in-protein-samples/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2832877/
https://www.novoprolabs.com/support/articles/detergent-types-and-critical-micelle-concentrations-cmc-128.html
https://www.researchgate.net/post/Which_detergent_interferes_with_enzymatic_activity_the_least
https://pubs.acs.org/doi/10.1021/jf504381j
https://www.researchgate.net/publication/248590059_Use_of_Tween_20_as_a_substrate_for_assay_of_lipase_activity_in_soils
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimizatiqn

Check Availability & Pricing

« High-throughput evaluation of the critical micelle concentration of detergents | Request PDF.
[Link]

 Critical micelle concentration - Wikipedia. [Link]

* The use of Tween 20 in a sensitive turbidimetric assay of lipolytic enzymes - PubMed. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Harmful effect of detergents on lipase - PubMed [pubmed.nchbi.nlm.nih.gov]
e 2.researchgate.net [researchgate.net]

¢ 3. pdf.benchchem.com [pdf.benchchem.com]

e 4. researchgate.net [researchgate.net]

¢ 5. Critical micelle concentration - Wikipedia [en.wikipedia.org]

¢ 6. sigmaaldrich.com [sigmaaldrich.com]

o 7. Effects of Detergents on Activity, Thermostability and Aggregation of Two

Alkalithermophilic Lipases from Thermosyntropha lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
¢ 8. Detergent types and critical micelle concentrations (CMC) NovoPro [novoprolabs.com]
¢ 9. mdpi.com [mdpi.com]
¢ 10. researchgate.net [researchgate.net]

e 11. documents.thermofisher.com [documents.thermofisher.com]
e 12. s3.eu-west-1l.amazonaws.com [s3.eu-west-1.amazonaws.com]

o 13. Brave new surfactant world revisited by thermoalkalophilic lipases: computational
insights into the role of SDS as a substrate analog - PubMed [pubmed.ncbi.nlm.nih.gov]

e 14. pubs.acs.org [pubs.acs.org]

o 15. Effect of Triton X-100 on the Activity and Selectivity of Lipase Immobilized on Chemically
Reduced Graphene Oxides - PubMed [pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.researchgate.net/publication/221927705_High-throughput_evaluation_of_the_critical_micelle_concentration_of_detergents
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://pubmed.ncbi.nlm.nih.gov/6484341/
https://www.benchchem.com/product/b035172?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/24807844/
https://www.researchgate.net/publication/262149517_Harmful_Effect_of_Detergents_on_Lipase
https://pdf.benchchem.com/1609/Technical_Support_Center_The_Effect_of_Detergents_like_Triton_X_100_on_Lipase_Assays.pdf
https://www.researchgate.net/publication/46304642_High-throughput_evaluation_of_the_critical_micelle_concentration_of_detergents
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/256/387/detergent-selection-guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2847205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2847205/
https://www.novoprolabs.com/support/articles/detergent-types-and-critical-micelle-concentrations-cmc-202309301591.html
https://www.mdpi.com/1420-3049/23/7/1800
https://www.researchgate.net/post/Which_detergent_interferes_with_enzymatic_activity_the_least
https://documents.thermofisher.com/TFS-Assets/LSG/Application-Notes/TR0019-Remove-detergent.pdf
https://s3.eu-west-1.amazonaws.com/assets.prod.orp.cambridge.org/70/7da36e724640dfb0bd3bf380cc8219_no_meta_no_meta.pdf?AWSAccessKeyId=ASIA5XANBN3JBYRYPIH6&Expires=1768289283&Signature=Wm%2FeCMS4FXw8UPLdSX6OCElWLbw%3D&response-cache-control=no-store&response-content-disposition=inline%3B%20filename%20%3D%22brave-new-surfactant-world-revisited-by-thermoalkalophilic-lipases-sds-as-a-potential-substrate-analog.pdf%22&response-content-type=application%2Fpdf&x-amz-security-token=FwoGZXIvYXdzEEkaDMnXLCNpf1sTkt8ZFiKtARN%2F2%2FK%2BOcyVzYp99UujumdOAzQRDOsn8r%2BEeKiYdisyJQ3jzZE%2B4ild4OCukdKMumX%2B2wOyUhFEqRPrZkTw134tbgIBH79hX9eJNwI%2FDSvqkc59TEkVKuc100C7FzCiAHFAO%2FbT3mHTk9BD5pvgU%2Fh8wvUWXPrNaA6UU%2F1aGdjrR98AEKkjp3lceugqLp5Z2%2By%2B5tMdaED8Rf7AERddKKIlg3g0ISD0DM9IanJuKPfgl8sGMi25010FYi12HQX2U82qCm4gvs9CM4pZ%2FIc7uK5NqK4f2W%2F4PBq3P%2BkQIneeAFY%3D
https://pubmed.ncbi.nlm.nih.gov/36594810/
https://pubmed.ncbi.nlm.nih.gov/36594810/
https://pubs.acs.org/doi/10.1021/acs.langmuir.1c01386
https://pubmed.ncbi.nlm.nih.gov/34286574/
https://pubmed.ncbi.nlm.nih.gov/34286574/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 16. pubs.acs.org [pubs.acs.org]
e 17. researchgate.net [researchgate.net]

e 18. The use of Tween 20 in a sensitive turbidimetric assay of lipolytic enzymes - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 19. info.gbiosciences.com [info.gbiosciences.com]
o 20. zoonews.ws [zoonews.ws]

o 21. Detergents for Cell Lysis and Protein Extraction | Thermo Fisher Scientific - HK
[thermofisher.com]

e 22. bitesizebio.com [bitesizebio.com]

» To cite this document: BenchChem. [Technical Support Center: Navigating Detergent
Interference in Lipase Activity Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035172/docs#technical-support-center-navigating-
detergent-interference-in-lipase-activity-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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